Cas no 902836-10-6 (1-Piperidin-1-yl-2-(piperidin-4-yl-oxy)-ethanone)

• Product Name: 1-Piperidin-1-yl-2-(piperidin-4-yl-oxy)-ethanone
• CAS No: 902836-10-6
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 3060887
• Update Time: 2025-10-24

1-Piperidin-1-yl-2-(piperidin-4-yl-oxy)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-PIPERIDINYLOXY) ACETYLPIPERAZINE
• Ethanone, 1-(1-piperidinyl)-2-(4-piperidinyloxy)-
• 1-Piperidin-1-yl-2-(piperidin-4-yl-oxy)-ethanone

• MDL： MFCD08061027
• Inchi： 1S/C12H22N2O2/c15-12(14-8-2-1-3-9-14)10-16-11-4-6-13-7-5-11/h11,13H,1-10H2
• InChI Key： KEWOUTASZYOKLJ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)COC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 381.1±37.0 °C(Predicted)
• pka: 9.78±0.10(Predicted)

Additional information on 1-Piperidin-1-yl-2-(piperidin-4-yl-oxy)-ethanone

1-Piperidin-1-yl-2-(piperidin-4-yl-oxy)-ethanone: A Comprehensive Overview

1-Piperidin-1-yl-2-(piperidin-4-yl-oxy)-ethanone (CAS No. 902836-10-6) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring piperidine rings, which are six-membered rings containing one nitrogen atom. The molecule's structure consists of a ketone group attached to a piperidine ring, with an ether linkage connecting it to another piperidine moiety. This combination of functional groups and ring systems makes it a versatile compound with potential applications in drug design and material science.

The synthesis of 1-Piperidin-1-yl-2-(piperidin-4-yl-oxy)-ethanone involves a series of carefully designed organic reactions. Researchers have explored various methodologies to construct the molecule, including nucleophilic substitution, condensation reactions, and ring-closing strategies. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which is crucial for its potential use in chiral drug development.

In terms of pharmacological activity, 1-Piperidin-1-yl-2-(piperidin-4-yl-oxy)-ethanone has shown promising results in preclinical studies. It exhibits selectivity towards certain biological targets, such as G-protein coupled receptors (GPCRs) and kinase enzymes, which are implicated in various diseases including cancer, inflammation, and neurological disorders. For instance, recent studies have demonstrated that this compound can modulate the activity of the dopamine receptor D2 (DRD2), making it a potential candidate for treating neuropsychiatric conditions like schizophrenia and Parkinson's disease.

The structural flexibility of 1-Piperidin-1-yl-2-(piperidin-4-yl-oxy)-ethanone allows for further chemical modifications to enhance its bioavailability and efficacy. Researchers have investigated the impact of substituent variations on the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These studies have provided valuable insights into optimizing the molecule for therapeutic use.

Beyond its pharmacological applications, 1-Piperidin-1-yl-2-(piperidin-4-yloxy)-ethanone has also been explored in materials science. Its rigid structure and ability to form hydrogen bonds make it a suitable candidate for constructing supramolecular assemblies and functional materials. Recent research has focused on its use in self-healing polymers and stimuli-responsive materials, which could revolutionize industries such as electronics and biomedical engineering.

In conclusion, 1-Piperidin -1 - yl - 2 - ( piperidine -4 - yl - oxy ) ethanone ( CAS No . 902836 - 10 - 6 ) is a multifaceted compound with significant potential across diverse scientific domains . Its unique chemical structure , coupled with recent advancements in synthesis and application studies , positions it as a valuable tool in both academic research and industrial development . As ongoing investigations continue to uncover new properties and functions , this compound is poised to make meaningful contributions to the advancement of science and technology .